Cas no 1218222-29-7 (Ethyl 4-amino-4-(thiophen-2-yl)butanoate)

• Product Name: Ethyl 4-amino-4-(thiophen-2-yl)butanoate
• CAS No: 1218222-29-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD12164670
• CID: 5606782
• PubChem ID: 60860618
• Update Time: 2025-05-24

Ethyl 4-amino-4-(thiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1218222-29-7
• EN300-8521968
• ethyl 4-amino-4-(thiophen-2-yl)butanoate
• Ethyl 4-amino-4-(thiophen-2-yl)butanoate

• MDL： MFCD12164670
• Inchi： 1S/C10H15NO2S/c1-2-13-10(12)6-5-8(11)9-4-3-7-14-9/h3-4,7-8H,2,5-6,11H2,1H3
• InChI Key： DCYXQUZHBZEKEI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(=O)OCC)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-amino-4-(thiophen-2-yl)butanoate

Ethyl 4-amino-4-(thiophen-2-yl)butanoate (CAS No. 1218222-29-7): A Comprehensive Overview

Ethyl 4-amino-4-(thiophen-2-yl)butanoate, identified by its CAS number CAS No. 1218222-29-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of β-amino esters, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of Ethyl 4-amino-4-(thiophen-2-yl)butanoate, particularly the presence of a thiophene ring and an amino group, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The synthesis of Ethyl 4-amino-4-(thiophen-2-yl)butanoate involves a series of well-established organic reactions, including condensation and esterification processes. The incorporation of the thiophene moiety into the butanoate backbone enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration in pharmacological studies. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, Ethyl 4-amino-4-(thiophen-2-yl)butanoate has been investigated for its potential therapeutic effects. Studies have highlighted its role as a precursor in the synthesis of more complex molecules with therapeutic potential. The compound's ability to modulate biological pathways has been explored in various preclinical models, demonstrating its versatility as a chemical entity. For instance, research has indicated that derivatives of this compound may exhibit anti-inflammatory and analgesic properties, making them attractive candidates for the development of novel drugs targeting chronic inflammatory diseases.

The structural motif of Ethyl 4-amino-4-(thiophen-2-yl)butanoate has also drawn attention for its potential in designing molecules with enhanced bioavailability and metabolic stability. The thiophene ring, known for its aromaticity and electronic properties, can interact with biological systems in unique ways, influencing both the pharmacokinetics and pharmacodynamics of derived compounds. This has spurred interest in developing new synthetic strategies that optimize these interactions while maintaining the compound's core structural integrity.

Recent studies have also explored the role of Ethyl 4-amino-4-(thiophen-2-yl)butanoate in material science applications. Its unique chemical composition makes it a suitable candidate for developing advanced materials with specific functional properties. For example, researchers have investigated its use in creating conductive polymers and organic semiconductors, where the presence of the thiophene ring contributes to enhanced electrical conductivity and stability. These findings underscore the compound's broad utility beyond traditional pharmaceutical applications.

The growing interest in Ethyl 4-amino-4-(thiophen-2-yl)butanoate has led to an increase in collaborative research efforts between academic institutions and pharmaceutical companies. These collaborations aim to accelerate the discovery and development of new derivatives with improved therapeutic profiles. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers are able to rapidly identify promising candidates for further investigation.

In conclusion, Ethyl 4-amino-4-(thiophen-2-yl)butanoate (CAS No. 1218222-29-7) represents a fascinating compound with diverse applications in both pharmaceuticals and material science. Its unique structural features, coupled with recent advancements in synthetic chemistry, make it a valuable tool for researchers seeking to develop novel therapeutics and functional materials. As our understanding of its properties continues to expand, so too will its potential contributions to science and industry.